Cas no 139058-87-0 (1,3-Benzodioxole-5-carboxylic acid,4-(2-carboxy-4,5-dimethoxyphenyl)-)

• Product Name: 1,3-Benzodioxole-5-carboxylic acid,4-(2-carboxy-4,5-dimethoxyphenyl)-
• CAS No: 139058-87-0
• MF: C₁₇H₁₄O₈
• MW: 346.288265705109
• CID: 1269550
• Update Time: 2024-08-04

1,3-Benzodioxole-5-carboxylic acid,4-(2-carboxy-4,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxylic acid,4-(2-carboxy-4,5-dimethoxyphenyl)-
• 1,3-Benzodioxole-5-carboxylic acid, 4-(2-carboxy-4,5-dimethoxyphenyl)-

• Inchi： 1S/C17H14O8/c1-22-12-5-9(10(17(20)21)6-13(12)23-2)14-8(16(18)19)3-4-11-15(14)25-7-24-11/h3-6H,7H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key： ZVWVPHICDLAPQZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(O)=O)C(C3=CC(OC)=C(OC)C=C3C(O)=O)=C2OC1

Computed Properties

• Exact Mass: 346.06882

Experimental Properties

• Density: 1.449±0.06 g/cm3(Predicted)
• Boiling Point: 506.1±50.0 °C(Predicted)
• PSA: 111.52
• pka: 3.90±0.20(Predicted)